3-Bromo-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95%

• IUPAC Name: methyl 5-(3-bromo-5-hydroxyphenyl)-2-fluorobenzoate
• InChI: InChI=1S/C14H10BrFO3/c1-19-14(18)12-6-8(2-3-13(12)16)9-4-10(15)7-11(17)5-9/h2-7,17H,1H3
• InChI Key: OTFUFYJRCFJADH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=CC(=CC(=C2)Br)O)F
• Molecular Formula: C14H10BrFO3
• DSSTOX Substance ID: DTXSID80686462
• Molecular Weight: 325.13 g/mol
• CAS RN: 1261948-01-9

Description

3-Bromo-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% (3-Br-5-Fmcp) is a synthetic compound with a variety of applications in scientific research. It is an organic bromine-containing compound that is commonly used in organic synthesis and is known for its high purity and stability. 3-Br-5-Fmcp is a versatile reagent that can be used for a wide range of reactions, including carbon-carbon bond formation and oxidation reactions. It has been widely used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other organic compounds.

Mechanism of Action

3-Bromo-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% acts as a catalyst in the formation of carbon-carbon bonds. It is believed to act by forming a bromonium ion intermediate, which facilitates the formation of the desired carbon-carbon bond. This bromonium ion is formed through the reaction of the bromine atom with one of the carbon atoms of the molecule. The bromonium ion then facilitates the formation of the desired carbon-carbon bond by acting as a nucleophile.
Biochemical and Physiological Effects
3-Bromo-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% has no known biochemical or physiological effects. It is a synthetic compound and is not known to interact with any biological systems.

Advantages and Limitations for Lab Experiments

3-Bromo-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% is a highly stable and pure compound, making it suitable for use in a variety of laboratory experiments. It is also a versatile reagent, making it suitable for a wide range of reactions. However, it is a hazardous compound and should be handled with caution. Additionally, it is a relatively expensive compound, making it impractical for large-scale experiments.

Future Directions

Given its versatility and stability, 3-Bromo-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% has potential applications in a variety of fields. Possible future directions include the use of 3-Bromo-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% in the synthesis of advanced materials, such as nanomaterials and polymers. Additionally, 3-Bromo-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% could be used in the synthesis of new pharmaceuticals and agrochemicals. It could also be used in the synthesis of new heterocyclic compounds, such as quinolines, benzoxazoles, and indoles. Finally, 3-Bromo-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% could be used as a catalyst for various reactions, such as the oxidation of alcohols and the formation of carbon-carbon bonds.

Synthesis Methods

3-Bromo-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% can be synthesized via a two-step reaction process. The first step involves the reaction of 4-fluoro-3-methoxycarbonylphenol with bromine in an aqueous solution to form 3-bromo-5-fluoro-3-methoxycarbonylphenol. The second step involves the reaction of 3-bromo-5-fluoro-3-methoxycarbonylphenol with an excess of bromine to form 3-bromo-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95%.

Scientific Research Applications

3-Bromo-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% is widely used in scientific research due to its versatility and stability. It is used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It is also used in the synthesis of heterocyclic compounds, such as quinolines, benzoxazoles, and indoles. Additionally, 3-Bromo-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95% is used as a catalyst for various reactions, such as the oxidation of alcohols and the formation of carbon-carbon bonds.